N-1,3-benzodioxol-5-yl-2-methoxy-5-methylbenzenesulfonamide
Overview
Description
N-1,3-benzodioxol-5-yl-2-methoxy-5-methylbenzenesulfonamide, also known as BDMC, is a sulfonamide compound that has gained significant attention in the field of scientific research. BDMC is an important molecule due to its diverse range of applications in scientific research, including its potential use in cancer treatment.
Mechanism of Action
The mechanism of action of N-1,3-benzodioxol-5-yl-2-methoxy-5-methylbenzenesulfonamide is not fully understood, but it is believed to involve the inhibition of various signaling pathways that are involved in cancer cell growth and survival. This compound has been shown to inhibit the activity of certain kinases, such as AKT and ERK, which are involved in cell signaling. Additionally, this compound has been found to inhibit the expression of certain genes that are involved in cancer cell growth and survival.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in cancer cell invasion and metastasis. Additionally, this compound has been shown to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells.
Advantages and Limitations for Lab Experiments
One advantage of using N-1,3-benzodioxol-5-yl-2-methoxy-5-methylbenzenesulfonamide in lab experiments is its potential use in cancer treatment. This compound has been shown to inhibit the growth of various cancer cell lines, making it a promising candidate for further study. Additionally, this compound has been found to have low toxicity, making it a relatively safe compound to work with.
One limitation of using this compound in lab experiments is its limited solubility in water. This can make it difficult to work with in certain experiments. Additionally, the mechanism of action of this compound is not fully understood, which can make it difficult to design experiments to study its effects.
Future Directions
There are a number of future directions for research on N-1,3-benzodioxol-5-yl-2-methoxy-5-methylbenzenesulfonamide. One area of study could be the development of new synthesis methods for this compound that could improve yield or solubility. Additionally, further study could be done to better understand the mechanism of action of this compound, which could lead to the development of new cancer treatments. Finally, future research could focus on the use of this compound in combination with other compounds to improve its efficacy in cancer treatment.
Scientific Research Applications
N-1,3-benzodioxol-5-yl-2-methoxy-5-methylbenzenesulfonamide has been extensively studied for its potential use in cancer treatment. It has been shown to inhibit the growth of various cancer cell lines, including breast, lung, and colon cancer cells. This compound has also been shown to induce apoptosis, or programmed cell death, in cancer cells. Additionally, this compound has been found to inhibit the activity of certain enzymes, such as matrix metalloproteinases, which are involved in cancer cell invasion and metastasis.
properties
IUPAC Name |
N-(1,3-benzodioxol-5-yl)-2-methoxy-5-methylbenzenesulfonamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO5S/c1-10-3-5-13(19-2)15(7-10)22(17,18)16-11-4-6-12-14(8-11)21-9-20-12/h3-8,16H,9H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IEUZOQZAPGWPDV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)OC)S(=O)(=O)NC2=CC3=C(C=C2)OCO3 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO5S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
321.3 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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